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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B15586055 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, handling, and storage of stock

solutions of 11-O-Methylpseurotin A, a fungal metabolite of interest for its selective biological

activities.[1][2][3] Adherence to this protocol is critical for ensuring the accuracy, reproducibility,

and integrity of experimental results in cell-based assays and other research applications.

Physicochemical Properties
A thorough understanding of the properties of 11-O-Methylpseurotin A is essential for its

proper handling. Key properties are summarized in the table below.

Property Value Source

CAS Number 956904-34-0 [2][4][5]

Molecular Formula C₂₃H₂₇NO₈ [4]

Molecular Weight 445.46 g/mol [2][4]

Appearance White solid powder [3][5]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Ethanol, and

Methanol.

[3][5]
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Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 11-O-Methylpseurotin A
in high-purity, anhydrous DMSO. This concentration serves as a standard starting point for

serial dilutions to achieve final working concentrations for various experimental needs.[1]

Materials and Equipment:

11-O-Methylpseurotin A solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Laminar flow hood or fume hood

2.1. Mass Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) /

1000

For example, to prepare 1 mL of a 10 mM stock solution of 11-O-Methylpseurotin A (MW =

445.46 g/mol ):

Mass (mg) = 10 mM x 1 mL x 445.46 g/mol / 1000 = 4.45 mg[1]

2.2. Dissolution Procedure
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Safety First: Don appropriate PPE and perform all steps in a laminar flow hood or fume hood

to maintain sterility and safety.[1]

Weighing: Carefully weigh the calculated mass (e.g., 4.45 mg) of 11-O-Methylpseurotin A
powder using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.[1]

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the compound.[1]

Dissolution: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely

dissolved.[1][6] Visually inspect the solution against a light source to ensure no particulate

matter remains.[1] For compounds with higher solubility requirements, warming the tube at

37°C or using an ultrasonic bath for a short period can aid dissolution.[7]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in sterile, light-protected microcentrifuge

tubes.[1][6]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.[1]

Storage and Stability
Proper storage is crucial to maintain the chemical integrity and biological activity of 11-O-
Methylpseurotin A.

Form Storage Condition
Recommended
Duration

Notes

Solid Powder -20°C Up to 2 years
Protect from light and

moisture.[1]

Stock Solution in

DMSO
-80°C Up to 6 months

Use aliquots to

minimize freeze-thaw

cycles.[1][6]

Stock Solution in

DMSO
4°C Up to 2 weeks

For short-term use

only.[1]
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Note on Working Solutions: Working solutions should be prepared fresh for each experiment by

diluting the stock solution in the appropriate aqueous buffer or cell culture medium.[6] The final

concentration of DMSO in assays should typically be kept below 0.1% to avoid solvent-induced

cellular toxicity or artifacts.[1][6]

Visualized Workflow and Pathways
Experimental Workflow Diagram

The following diagram illustrates the key steps for preparing a stock solution of 11-O-
Methylpseurotin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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